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Compound of Interest

Compound Name: aclacinomycin T(1+)

Cat. No.: B1247451 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Aclacinomycin A, also known as Aclarubicin, is a potent anthracycline antibiotic isolated from

Streptomyces galilaeus. It is widely utilized in cancer research and therapy, particularly for

various forms of leukemia.[1][2] Aclacinomycin A functions as a dual inhibitor of topoisomerase

I and II, crucial enzymes involved in DNA replication and transcription.[3][4][5] Its multifaceted

mechanism of action, which includes DNA intercalation, generation of reactive oxygen species

(ROS), and inhibition of the proteasome, makes it a valuable tool for studying cell cycle

regulation, DNA damage response, and apoptosis.[1][6] These application notes provide

detailed protocols for the preparation and use of Aclacinomycin A solutions in a cell culture

setting.

Physicochemical Properties and Storage
Proper handling and storage of Aclacinomycin A are critical to maintain its stability and activity.

The compound is a yellow to orange powder and should be protected from light and moisture.

[7][8]
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Property Data Reference

Molecular Formula C₄₂H₅₃NO₁₅ --INVALID-LINK--

Molecular Weight 811.9 g/mol --INVALID-LINK--

Appearance Orange powder --INVALID-LINK--

Solubility
Soluble in DMSO (≥125

mg/mL), H₂O (10 mM)
--INVALID-LINK--

Storage (Powder)

Store at +4°C, desiccated and

protected from light. Stable for

up to 2 years.

--INVALID-LINK--

Storage (Stock Sol.)

Store aliquots at -20°C for up

to 1 month or -80°C for up to 6

months. Avoid repeated

freeze-thaw cycles.

--INVALID-LINK--

Mechanism of Action
Aclacinomycin A exerts its cytotoxic effects through several mechanisms, making it a subject of

extensive research.

DNA Intercalation: As an anthracycline, Aclacinomycin A inserts itself between DNA base

pairs, disrupting DNA replication and transcription, which inhibits cell division and growth.[1]

[6]

Topoisomerase Inhibition: It is a dual inhibitor, acting as a catalytic inhibitor of topoisomerase

II and stabilizing the topoisomerase I-DNA cleavage complex, leading to DNA strand breaks.

[3][5][6]

Proteasome Inhibition: It inhibits the chymotrypsin-like activity of the 20S proteasome and

may also inhibit the 26S protease complex.[3][6][7]

Induction of Apoptosis: By causing significant DNA damage and cellular stress,

Aclacinomycin A triggers programmed cell death.[1][9]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://synapse.patsnap.com/article/what-is-the-mechanism-of-aclarubicin-hydrochloride
https://pmc.ncbi.nlm.nih.gov/articles/PMC11390774/
https://www.selleckchem.com/products/aclacinomycin-a-hydrochloride.html
https://pubmed.ncbi.nlm.nih.gov/9377570/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11390774/
https://www.selleckchem.com/products/aclacinomycin-a-hydrochloride.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC11390774/
https://bpsbioscience.com/aclacinomycin-a
https://synapse.patsnap.com/article/what-is-the-mechanism-of-aclarubicin-hydrochloride
https://www.apexbt.com/aclacinomycin-a.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generation of Reactive Oxygen Species (ROS): The compound can induce the production of

ROS, leading to oxidative damage to cellular components and contributing to its cytotoxicity.

[1][6]
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Starting Materials

Stock Solution Preparation (10 mM)

Working Solution Preparation (1-10 µM)
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in DMSO
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Thaw One Aliquot

Dilute Stock in
Cell Culture Medium

Use Immediately
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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